Cas no 412352-68-2 ((2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid)

(2R)-3-{(tert-Butoxy)carbonylamino}-2-fluoropropanoic acid is a fluorinated chiral building block used in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The fluorine substituent at the 2-position introduces steric and electronic effects, making it valuable for modulating biological activity and metabolic stability in drug design. Its high enantiopurity ensures precise stereochemical control in peptide and small-molecule synthesis. The carboxylic acid functionality allows for further derivatization via coupling reactions. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other bioactive molecules requiring fluorinated motifs.

(2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid structure

412352-68-2 structure

Product Name:(2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid

CAS No:412352-68-2

MF:C₈H₁₄FNO₄

MW:207.199466228485

CID:326485

PubChem ID:45092080

Update Time:2025-06-08

(2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (2R)-
- Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, (2R)- (9CI)
- (2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid
- (R)-3-((tert-butoxycarbonyl)amino)-2-fluoropropanoic acid
- (R)-3-((tert-butoxycarbonyl)amino)-2-fluoropropanoicacid
- (2R)-2-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- EN300-1589437
- (2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid
- 412352-68-2
- Inchi： 1S/C8H14FNO4/c1-8(2,3)14-7(13)10-4-5(9)6(11)12/h5H,4H2,1-3H3,(H,10,13)(H,11,12)/t5-/m1/s1
- InChI Key： OYUCZGVVXISNFC-RXMQYKEDSA-N
- SMILES： F[C@@H](C(=O)O)CNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 207.09068609g/mol
Monoisotopic Mass: 207.09068609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 75.6Å²

(2R)-3-{(tert-butoxy)carbonylamino}-2-fluoropropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1589437-0.05g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	0.05g	$2026.0	2023-06-04
Enamine	EN300-1589437-0.1g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	0.1g	$2123.0	2023-06-04
Enamine	EN300-1589437-0.25g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	0.25g	$2220.0	2023-06-04
Enamine	EN300-1589437-0.5g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	0.5g	$2317.0	2023-06-04
Enamine	EN300-1589437-1.0g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	1g	$2412.0	2023-06-04
Enamine	EN300-1589437-2.5g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	2.5g	$4728.0	2023-06-04
Enamine	EN300-1589437-5.0g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	5g	$6996.0	2023-06-04
Enamine	EN300-1589437-10.0g	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	10g	$10375.0	2023-06-04
Enamine	EN300-1589437-50mg	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	50mg	$2026.0	2023-09-23
Enamine	EN300-1589437-100mg	(2R)-3-{[(tert-butoxy)carbonyl]amino}-2-fluoropropanoic acid	412352-68-2	100mg	$2123.0	2023-09-23